Cas no 2228223-64-9 (2-{2-bromo-5-(trifluoromethyl)phenylmethyl}oxirane)
2-{2-bromo-5-(trifluoromethyl)phenylmethyl}oxirane Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-bromo-5-(trifluoromethyl)phenylmethyl}oxirane
- 2-{[2-bromo-5-(trifluoromethyl)phenyl]methyl}oxirane
- EN300-1954384
- 2228223-64-9
-
- Inchi: 1S/C10H8BrF3O/c11-9-2-1-7(10(12,13)14)3-6(9)4-8-5-15-8/h1-3,8H,4-5H2
- InChI Key: QQQUHKVRTYUXNV-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(F)(F)F)C=C1CC1CO1
Computed Properties
- Exact Mass: 279.97106g/mol
- Monoisotopic Mass: 279.97106g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 12.5Ų
2-{2-bromo-5-(trifluoromethyl)phenylmethyl}oxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1954384-0.05g |
2-{[2-bromo-5-(trifluoromethyl)phenyl]methyl}oxirane |
2228223-64-9 | 0.05g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1954384-0.1g |
2-{[2-bromo-5-(trifluoromethyl)phenyl]methyl}oxirane |
2228223-64-9 | 0.1g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1954384-0.25g |
2-{[2-bromo-5-(trifluoromethyl)phenyl]methyl}oxirane |
2228223-64-9 | 0.25g |
$1235.0 | 2023-09-17 | ||
| Enamine | EN300-1954384-0.5g |
2-{[2-bromo-5-(trifluoromethyl)phenyl]methyl}oxirane |
2228223-64-9 | 0.5g |
$1289.0 | 2023-09-17 | ||
| Enamine | EN300-1954384-1.0g |
2-{[2-bromo-5-(trifluoromethyl)phenyl]methyl}oxirane |
2228223-64-9 | 1g |
$1343.0 | 2023-06-01 | ||
| Enamine | EN300-1954384-2.5g |
2-{[2-bromo-5-(trifluoromethyl)phenyl]methyl}oxirane |
2228223-64-9 | 2.5g |
$2631.0 | 2023-09-17 | ||
| Enamine | EN300-1954384-5.0g |
2-{[2-bromo-5-(trifluoromethyl)phenyl]methyl}oxirane |
2228223-64-9 | 5g |
$3894.0 | 2023-06-01 | ||
| Enamine | EN300-1954384-10.0g |
2-{[2-bromo-5-(trifluoromethyl)phenyl]methyl}oxirane |
2228223-64-9 | 10g |
$5774.0 | 2023-06-01 | ||
| Enamine | EN300-1954384-1g |
2-{[2-bromo-5-(trifluoromethyl)phenyl]methyl}oxirane |
2228223-64-9 | 1g |
$1343.0 | 2023-09-17 | ||
| Enamine | EN300-1954384-5g |
2-{[2-bromo-5-(trifluoromethyl)phenyl]methyl}oxirane |
2228223-64-9 | 5g |
$3894.0 | 2023-09-17 |
2-{2-bromo-5-(trifluoromethyl)phenylmethyl}oxirane Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-{2-bromo-5-(trifluoromethyl)phenylmethyl}oxirane
Introduction to Compound with CAS No. 2228223-64-9 and Product Name: 2-{2-bromo-5-(trifluoromethyl)phenylmethyl}oxirane
The compound with the CAS number 2228223-64-9 and the product name 2-{2-bromo-5-(trifluoromethyl)phenylmethyl}oxirane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry.
The molecular structure of 2-{2-bromo-5-(trifluoromethyl)phenylmethyl}oxirane consists of an oxirane ring, which is a three-membered cyclic ether, attached to a brominated phenylmethyl group. The presence of the bromo substituent and the trifluoromethyl group on the phenyl ring imparts distinct electronic and steric properties to the molecule. These features make it a versatile intermediate in the synthesis of more complex organic molecules, particularly in the development of novel therapeutic agents.
In recent years, there has been growing interest in the use of oxirane derivatives as key building blocks in medicinal chemistry. The oxirane ring, also known as an epoxide, is highly reactive and can undergo various chemical transformations, making it an invaluable tool for constructing complex molecular architectures. The compound in question, 2-{2-bromo-5-(trifluoromethyl)phenylmethyl}oxirane, has been explored in several synthetic pathways that highlight its utility as a precursor for pharmacologically active compounds.
One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting specific biological pathways. The trifluoromethyl group is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the bromo substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more intricate molecular frameworks.
Recent studies have demonstrated the utility of 2-{2-bromo-5-(trifluoromethyl)phenylmethyl}oxirane in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target these pathological conditions effectively. The oxirane ring in this compound can be strategically incorporated into kinase inhibitors to modulate binding interactions and improve drug efficacy.
Moreover, the reactivity of the oxirane ring allows for its transformation into other functional groups through ring-opening reactions. For instance, nucleophilic attack on the epoxide ring can yield diols or alcohols, which can be further modified to introduce additional pharmacophoric elements. This flexibility makes 2-{2-bromo-5-(trifluoromethyl)phenylmethyl}oxirane a valuable scaffold for exploring new chemical space in drug discovery.
The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The introduction of the bromo and trifluoromethyl groups onto the phenyl ring requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and metal-mediated transformations, have been employed to construct the desired molecular framework efficiently.
In conclusion, 2-{2-bromo-5-(trifluoromethyl)phenylmethyl}oxirane (CAS No. 2228223-64-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in drug development and synthetic organic chemistry.
2228223-64-9 (2-{2-bromo-5-(trifluoromethyl)phenylmethyl}oxirane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)